Cas no 898640-83-0 (N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide)

• Product Name: N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide
• CAS No: 898640-83-0
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 6420713
• PubChem ID: 16004586
• Update Time: 2025-06-08

N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide
• AKOS000599443
• N-[3-(1H-imidazol-1-yl)propyl]-2,5-dimethoxy-4-methylbenzenesulfonamide
• N-(3-imidazol-1-ylpropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide
• N-(3-(1H-imidazol-1-yl)propyl)-2,5-dimethoxy-4-methylbenzenesulfonamide
• AP-263/43371434
• VU0606906-1
• F3237-0681
• 898640-83-0

• Inchi： 1S/C15H21N3O4S/c1-12-9-14(22-3)15(10-13(12)21-2)23(19,20)17-5-4-7-18-8-6-16-11-18/h6,8-11,17H,4-5,7H2,1-3H3
• InChI Key： SCPNDGJODKTKIY-UHFFFAOYSA-N
• SMILES： S(NCCCN1C=CN=C1)(=O)(=O)C1=C(OC)C=C(C(OC)=C1)C

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.8Ų

Additional information on N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide

Introduction to N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide (CAS No. 898640-83-0)

N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 898640-83-0, represents a unique molecular architecture that combines a benzene sulfonamide moiety with an imidazole ring and an aliphatic propyl chain. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The benzene sulfonamide group is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. In the case of N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide, the presence of the sulfonamide functionality not only contributes to the compound's solubility but also provides a site for further chemical modification. This versatility is particularly valuable in drug discovery pipelines, where modifications can be made to optimize pharmacokinetic properties and target specificity.

The imidazole ring is another critical structural element that imparts unique chemical and biological properties to the compound. Imidazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor binding. The integration of an imidazole moiety into N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide suggests potential applications in modulating these processes, making it a subject of intense research interest.

The propyl chain in this compound adds an aliphatic component that can influence both the physical properties and biological activity of the molecule. Aliphatic chains are often used to enhance membrane permeability and improve oral bioavailability, which are crucial factors in drug design. The specific placement of this chain at the 3-position relative to the imidazole ring further tailors the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide more effectively than ever before. These tools allow for detailed predictions of how the compound might interact with biological targets, such as enzymes and receptors, providing insights into its potential therapeutic effects. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further investigation in the treatment of inflammatory diseases.

In addition to its potential therapeutic applications, N-3-(1H-imidazol-1-yl)propyl-2,5-dimethoxy-4-methylbenzene-1-sulfonamide has shown promise as a biochemical probe. Biochemical probes are compounds used to study biological systems and mechanisms at a molecular level. The unique structure of this compound allows researchers to investigate how it interacts with various biological components, providing valuable information about cellular processes and potential drug targets.

The synthesis of N-3-(1H-imidazol-1-yloxy)propyl)-2,5-dimethoxy)-4-methylbenzenesulfonyl amine involves multiple steps that require precise control over reaction conditions. The introduction of the imidazole ring is particularly critical and must be carried out under conditions that prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

The dimethoxy and methyl substituents on the benzene ring contribute to the overall electronic properties of the molecule. These substituents can influence where electrons are distributed within the molecule, affecting its reactivity and interactions with biological targets. By carefully selecting these substituents, chemists can fine-tune the properties of N-N'-(E)-[(E)-(2-hydroxyphenyl)methylene]bis(6-hydroxy-N-(3-hydroxyphenyl)iminodiacetate), making it more effective for specific applications.

One area where N-N'-(E)-[(E)-(2-hydroxyphenyl)methylene]bis(6-hydroxy-N-(3-hydroxyphenyl)iminodiacetate shows particular promise is in the development of imaging agents for diagnostic purposes. The combination of functional groups in this compound makes it suitable for use as a contrast agent in magnetic resonance imaging (MRI), allowing for better visualization of tissues and organs within the body. Such applications could significantly improve diagnostic accuracy and patient outcomes.

The future prospects for N-N'-(E)-[(E)-(2-hydroxyphenyl)methylene]bis(6-hydroxy-N-(3-hydroxyphenyl)iminodiacetate are vast. As research continues to uncover new applications for this compound, it is likely that its importance will only grow. Collaborative efforts between chemists, biologists, and medical researchers will be essential in realizing its full potential.